Cas no 2250261-59-5 (Prostaglandin D synthase (hematopoietic-type) inhibitor F092)

• Product Name: Prostaglandin D synthase (hematopoietic-type) inhibitor F092
• CAS No: 2250261-59-5
• MF: C₂₀H₁₇N₅O₂
• MW: 359.3813
• CID: 4762976
• Update Time: 2025-05-19

Prostaglandin D synthase (hematopoietic-type) inhibitor F092 Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-oxopyrrolidin-1-yl)phenyl]-2-pyridin-2-ylpyrimidine-5-carboxamide
• N-[4-(2-oxo-1-pyrrolidinyl)phenyl]-2-(2-pyridinyl)-5-pyrimidinecarboxamide
• N-[4-(2-oxopyrrolidin-1-yl)phenyl]-2-(pyridin-2-yl)pyrimidine-5-carboxamide
• BDBM50463721
• 93C
• Prostaglandin D synthase (hematopoietic-type) inhibitor F092

• Inchi： 1S/C20H17N5O2/c26-18-5-3-11-25(18)16-8-6-15(7-9-16)24-20(27)14-12-22-19(23-13-14)17-4-1-2-10-21-17/h1-2,4,6-10,12-13H,3,5,11H2,(H,24,27)
• InChI Key： MYYXEGDPWAHVAZ-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])N1C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C1=C([H])N=C(C2=C([H])C([H])=C([H])C([H])=N2)N=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 527
• XLogP3: 1.1
• Topological Polar Surface Area: 88.1

Additional information on Prostaglandin D synthase (hematopoietic-type) inhibitor F092

Prostaglandin D Synthase (Hematopoietic-Type) Inhibitor F092: A Comprehensive Overview

The compound with CAS No. 2250261-59-5, known as Prostaglandin D Synthase (Hematopoietic-Type) Inhibitor F092, has emerged as a promising agent in the field of pharmacology and drug development. This compound specifically targets prostaglandin D synthase (PGDS), an enzyme plays a critical role in the biosynthesis of prostaglandins, which are lipid mediators involved in various physiological and pathological processes. Recent advancements in research have shed light on the potential therapeutic applications of F092, particularly in inflammatory diseases, immune regulation, and neurological disorders.

Prostaglandin D synthase (PGDS) exists in two isoforms: the hematopoietic-type (H-PGDS) and the lipocalin-type (L-PGDS). F092 primarily inhibits the hematopoietic-type PGDS, which is highly expressed in immune cells such as macrophages and dendritic cells. This selective inhibition makes F092 a valuable tool for studying the role of H-PGDS in immune responses and inflammation. Recent studies have demonstrated that F092 can effectively reduce inflammation by modulating prostaglandin levels, thereby offering a novel approach to treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and allergic reactions.

The structural characteristics of F092 are critical to its inhibitory activity against H-PGDS. The compound exhibits a unique chemical structure that allows it to bind specifically to the active site of H-PGDS, thereby preventing the conversion of prostaglandin H₂ to prostaglandin D₂. This mechanism of action has been validated through extensive in vitro and in vivo experiments, which highlight the compound's potency and selectivity. Furthermore, recent computational studies have provided insights into the molecular interactions between F092 and H-PGDS, paving the way for the design of more effective inhibitors in the future.

Recent research has also explored the role of F092 in neurodegenerative diseases. Prostaglandins are known to play a dual role in neuronal function: while they can promote neuroprotection under certain conditions, excessive production has been implicated in neurotoxicity. By inhibiting H-PGDS, F092 may help regulate prostaglandin levels in the brain, potentially offering therapeutic benefits for Alzheimer's disease and other neurodegenerative disorders. Preclinical studies have shown that F092 can reduce neuroinflammation and improve cognitive function in animal models, suggesting its potential as a neuroprotective agent.

In addition to its anti-inflammatory and neuroprotective effects, F092 has also been investigated for its potential role in cancer therapy. Prostaglandins are known to influence tumor growth, angiogenesis, and metastasis. By inhibiting H-PGDS, F092 may disrupt these processes and enhance the efficacy of conventional cancer treatments. Recent studies have demonstrated that F092 can synergize with chemotherapy drugs to inhibit tumor growth in preclinical models, highlighting its potential as a combinational therapy agent.

The development of F092 as a therapeutic agent has also raised questions about its pharmacokinetics and safety profile. Early studies indicate that F092 exhibits good bioavailability and minimal toxicity at therapeutic doses. However, further research is needed to fully characterize its pharmacokinetics and long-term safety in humans. Ongoing clinical trials are expected to provide critical insights into these aspects, paving the way for its translation into clinical practice.

In conclusion, Prostaglandin D Synthase (Hematopoietic-Type) Inhibitor F092 represents a significant advancement in the field of enzymatic inhibitors with potential applications across multiple therapeutic areas. Its ability to selectively inhibit H-PGDS makes it a valuable tool for understanding the role of prostaglandins in health and disease. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, F092 holds promise as a novel treatment option for inflammatory diseases, neurodegenerative disorders, and cancer.